Cas no 2137613-11-5 (Sodium 3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfinate)

• Product Name: Sodium 3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfinate
• CAS No: 2137613-11-5
• MF: C₁₁H₆NNaO₃S
• MW: 255.225012302399
• CID: 5927826
• PubChem ID: 57582452
• Update Time: 2025-05-18

Sodium 3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137613-11-5
• sodium 3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfinate
• EN300-724230
• Sodium 3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfinate

• Inchi： 1S/C11H7NO3S.Na/c13-11-7-3-1-2-6-9(16(14)15)5-4-8(12-11)10(6)7;/h1-5H,(H,12,13)(H,14,15);/q;+1/p-1
• InChI Key： WQVHPCVNGMMINI-UHFFFAOYSA-M
• SMILES： S(C1C=CC2=C3C(=CC=CC3=1)C(N2)=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 254.99660851g/mol
• Monoisotopic Mass: 254.99660851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų

Additional information on Sodium 3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfinate

Sodium 3-Oxo-2-Azatricyclo[6.3.1.0,4,12]Dodeca-1(12),4,6,8,10-Pentaene-9-Sulfinate: A Comprehensive Overview

Sodium 3-Oxo-2-Azatricyclo[6.3.1.0,4,12]Dodeca-1(12),4,6,8,10-Pentaene-9-Sulfinate is a highly specialized compound with the CAS registry number 2137613-11-5. This compound belongs to the class of sulfonates and is characterized by its unique tricyclic structure and functional groups that confer it with distinctive chemical and biological properties. The molecule's name itself is a testament to its complex structure: the "tricyclo" designation indicates a fused ring system with three rings sharing common atoms, while the "oxo" and "azatricyclo" groups highlight the presence of oxygen and nitrogen atoms within the structure.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving carefully controlled conditions. Researchers have employed techniques such as cyclization reactions and oxidation processes to achieve the desired tricyclic framework. The incorporation of sulfur-based functional groups has been particularly significant in enhancing the compound's stability and reactivity under various chemical environments.

The sulfinate group in Sodium 3-Oxo-2-Azatricyclo[6.3.1.0,4,12]Dodeca-1(12),4,6,8,10-Pentaene-9-Sulfinate plays a crucial role in its chemical behavior. This group not only contributes to the molecule's solubility but also serves as an active site for potential interactions with other chemical entities. Studies have shown that this compound exhibits remarkable selectivity in its reactions with certain biological molecules, making it a promising candidate for applications in drug design and materials science.

In terms of physical properties, Sodium 3-Oxo-2-Azatricyclo[6.3.1.0,4,12]Dodeca-1(12),4,6,8,10-Pentaene-9-Sulfinate has a melting point of approximately 250°C and is soluble in polar solvents such as water and methanol. Its UV-vis spectrum reveals strong absorption bands in the visible region due to the conjugated double bonds within its tricyclic system. These properties make it suitable for use in optical materials and sensors.

Recent research has focused on exploring the biological activity of this compound. In vitro studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. Additionally, preliminary toxicological assessments indicate that it has low cytotoxicity at concentrations relevant to therapeutic applications.

The synthesis of Sodium 3-Oxo-2-Azatricyclo[6.3.1.0,4,12]Dodeca-1(12),4,6,8,10-Pentaene-9-Sulfinate involves a series of carefully orchestrated reactions that highlight the ingenuity of modern organic chemistry techniques. Starting from simple precursors such as aldehydes and ketones, chemists employ methods like cyclization reactions under acidic or basic conditions to form the tricyclic core.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. Due to its unique structure and functional groups, it has shown promise as a carrier for delivering therapeutic agents across biological membranes without triggering significant immune responses.

In conclusion, Sodium 3-Oxo-2-Azatricyclo[6.3.